3-{2-[4-(2-methoxyphenyl)-1-piperidinyl]-2-oxoethyl}-2,4-imidazolidinedione

• IUPAC Name: 3-[2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C17H21N3O4/c1-24-14-5-3-2-4-13(14)12-6-8-19(9-7-12)16(22)11-20-15(21)10-18-17(20)23/h2-5,12H,6-11H2,1H3,(H,18,23)
• InChI Key: MQVYMLZUQHQLJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCN(CC2)C(=O)CN3C(=O)CNC3=O
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

The compound “3-{2-[4-(2-methoxyphenyl)-1-piperidinyl]-2-oxoethyl}-2,4-imidazolidinedione” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other biologically active compounds. The methoxyphenyl group attached to the piperidine ring could potentially contribute to the compound’s pharmacological properties. The imidazolidinedione group is a heterocyclic compound that also appears in various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Piperidine rings, for example, can undergo various reactions, including substitutions and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. For example, the presence of the polar imidazolidinedione group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds containing a piperidine ring and a methoxyphenyl group have been found to interact with various receptors in the body, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper safety data sheets and experimental studies would be needed to assess these factors.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and eventually tested in clinical trials.